Cas no 2172059-68-4 (5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172059-68-4
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5872864
• PubChem ID: 165787204
• Update Time: 2025-05-19

5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593867
• 2172059-68-4

• Inchi： 1S/C9H16N4O2/c1-3-7-8(9(10)15)11-12-13(7)5-4-6(2)14/h6,14H,3-5H2,1-2H3,(H2,10,15)
• InChI Key： BLVIVFBZMNBYPT-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(=C(C(N)=O)N=N1)CC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94Ų

Additional information on 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No. 2172059-68-4 and Product Name: 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide

The compound with the CAS number 2172059-68-4 and the product name 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates a triazole ring, which is a key pharmacophore in many bioactive molecules, and is further modified with an ethyl group and a 3-hydroxybutyl chain. These modifications contribute to its distinct chemical properties and biological activities.

Recent research has highlighted the importance of triazole derivatives in medicinal chemistry. The triazole core is known for its stability and ability to interact with biological targets, making it a preferred scaffold for designing novel therapeutic agents. In particular, the presence of a hydroxybutyl side chain in this compound suggests potential interactions with enzymes or receptors involved in metabolic pathways. This feature has been extensively studied in the context of developing treatments for metabolic disorders and inflammatory diseases.

The 5-ethyl substituent at the 1-position of the triazole ring adds another layer of complexity to the compound's behavior. Ethyl groups are commonly used in drug design to enhance solubility and improve pharmacokinetic properties. The combination of an ethyl group and a hydroxybutyl chain in this molecule may contribute to its ability to cross cell membranes efficiently, which is crucial for many therapeutic applications. Furthermore, the carboxamide functional group at the 4-position of the triazole ring can participate in hydrogen bonding interactions, which are essential for binding affinity and specificity.

Current studies are exploring the pharmacological potential of 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide in various disease models. Preliminary findings indicate that this compound exhibits promising activities as an inhibitor of certain enzymes involved in inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. The ability of this compound to modulate these pathways could make it a valuable candidate for further development.

In addition to its biological activities, the synthetic route to 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide has been optimized for scalability and efficiency. The synthesis involves multiple steps, including condensation reactions and functional group transformations, which have been refined to ensure high yields and purity. This synthetic approach not only facilitates large-scale production but also allows for easy modifications to explore analogs with enhanced properties.

The chemical properties of this compound have been thoroughly characterized using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational preferences. Understanding these properties is crucial for predicting its behavior in biological systems and for designing experiments that maximize its therapeutic potential.

One of the most intriguing aspects of 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide is its potential for drug repurposing. Given its unique chemical profile, it may have applications beyond its initial discovery as a bioactive molecule. Researchers are investigating its effects on different biological targets and pathways to identify new therapeutic uses. This approach leverages existing knowledge about similar compounds to accelerate the discovery process.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide exemplifies this collaborative effort. By integrating structural biology with computational modeling and experimental validation, scientists can gain a comprehensive understanding of how this compound interacts with biological systems.

In conclusion,5-ethyl-1-(3-hydroxybutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172059-68-4) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for addressing various health challenges.